6-Phenylpyridine-2-carboxylic acid N-oxide
Cat. No. B3066762
M. Wt: 215.2 g/mol
InChI Key: HMFVEVMNCGZAOC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
COC(=O)c1cccc(-c2ccccc2)[n+]1[O-]
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:20][OH:21].[Na+:19].[OH-:18].[c:1]1(-[c:7]2[cH:8][cH:9][cH:10][c:11]([C:14](=[O:15])[O:16][CH3:17])[n+:12]2[O-:13])[cH:2][cH:3][cH:4][cH:5][cH:6]1>>[c:1]1(-[c:7]2[cH:8][cH:9][cH:10][c:11]([C:14](=[O:15])[OH:16])[n+:12]2[O-:13])[cH:2][cH:3][cH:4][cH:5][cH:6]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
CO
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
[Na+]
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
[OH-]
|
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Name
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COC(=O)c1cccc(-c2ccccc2)[n+]1[O-]
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
COC(=O)c1cccc(-c2ccccc2)[n+]1[O-]
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Outcomes
Product
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Name
|
|
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Type
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product
|
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Smiles
|
O=C(O)c1cccc(-c2ccccc2)[n+]1[O-]
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
